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Abstract

Ribonuclease P protein subunit p30 (RPP30) is a highly conserved protein and an essential
component of the ribonucleoprotein complexes Ribonuclease P (RNase P) and Ribonuclease
MRP (RNase MRP). These enzymes play a critical role in the maturation of transfer RNA
(tRNA) and ribosomal RNA (rRNA), respectively. Given its stable transcriptional expression
across a wide array of human tissues, RPP30 is frequently utilized as a reliable internal
reference gene in quantitative PCR (gPCR) analyses.[1][2] However, emerging evidence
indicates that aberrant RPP30 expression is associated with the pathogenesis of certain
diseases, including cancer, highlighting its potential as a diagnostic and prognostic biomarker.
This technical guide provides an in-depth overview of the localization and expression patterns
of the RPP30 gene, detailed experimental protocols for its study, and a summary of its
involvement in cellular pathways.

Gene and Protein Overview
o Gene Symbol: RPP30
e Full Name: Ribonuclease P/MRP Subunit P30

« NCBI Gene ID:[3](--INVALID-LINK--)
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e Function: As a protein subunit of RNase P and RNase MRP, RPP30 is integral to the
endonucleolytic cleavage of precursor tRNA and pre-rRNA sequences.[4][5] This function is
fundamental to protein synthesis and ribosome biogenesis.

Chromosomal and Subcellular Localization
RPP30 is located on the long (g) arm of chromosome 10 at position 23.31.
Functionally, RPP30 is a key component of two major ribonucleoprotein complexes:

e Ribonuclease P (RNase P): Primarily localized in the nucleus, where it is responsible for the
5'-end processing of precursor tRNAs.

e Ribonuclease MRP (RNase MRP): Found in both the nucleus and mitochondria, where it is
involved in the processing of pre-rRNA and mitochondrial RNA.

This dual localization underscores the multifaceted role of RPP30 in cellular RNA processing.

RPP30 Gene Expression Patterns

The RNA expression of RPP30 is relatively stable and widely distributed across various human
tissues, making it a dependable housekeeping gene for experimental normalization.[2]
However, protein expression levels can show more variability among different tissues.[2]

Expression in Healthy Human Tissues

The following tables summarize the relative RNA and protein expression of RPP30 across a
selection of healthy human tissues, compiled from publicly available databases.

Table 1: RPP30 RNA Expression in Healthy Human Tissues
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Tissue Relative RNA Expression Level
Testis High

Lymph Node High

Heart Moderate

Kidney Moderate

Lung Moderate

Thymus Moderate

Brain Low to Moderate

Pancreas Low

Data compiled from NCBI, InterPro, and GeneCards databases as cited in recent literature.[2]

Table 2: RPP30 Protein Expression in Healthy Human Tissues

Tissue Relative Protein Expression Level
Brain Weak
Colon Weak
Liver Weak
Lymph Node Weak
Ovary Weak
Spinal Cord Weak

Note: Protein expression can be less stable and more variable than RNA expression.[2]

Expression in Disease States

While generally stable, dysregulation of RPP30 expression has been implicated in several
diseases, most notably cancer.
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Table 3: RPP30 Expression in Disease

Disease

Expression Change

Associated Findings

Glioblastoma (GBM)

Decreased

May act as a transcriptional
regulator; decreased
expression in the elderly could
be a risk factor.[2][6]

Gastric Cancer (GC)

Increased

High expression correlates
with disease progression and
poor survival; promotes
tumorigenesis.[5] Found to be
upregulated in GC tissues
compared to para-cancerous

tissues.[7]

Acute Myeloid Leukemia
(AML)

May aid in the detection and
monitoring of NPM1-mutated
AML.[2]

Signaling Pathways and Molecular Interactions

RPP30's primary role is within the RNase P and RNase MRP complexes. However, recent

studies have begun to elucidate its involvement in broader signaling pathways, particularly in

the context of cancer.

In glioblastoma, knockdown of RPP30 has been shown to activate the STAT3 and NF-kB
pathways, which are known to be involved in cell proliferation and inflammation.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The RPP30 Gene: A Comprehensive Technical Guide to
its Localization and Expression]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677962#rpp30-gene-localization-and-expression-
patterns]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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